Cas no 1396758-55-6 (N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1396758-55-6
• MF: C₁₆H₁₃N₅O₄
• MW: 339.305522680283
• CID: 6237496
• PubChem ID: 71788458
• Update Time: 2025-10-28

N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• 1396758-55-6
• AKOS024537598
• N-(2-methoxyphenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
• F6196-0884
• N-(2-methoxyphenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• N-{4-[(2-methoxyphenyl)carbamoyl]-1,3-oxazol-2-yl}pyrazine-2-carboxamide

• Inchi： 1S/C16H13N5O4/c1-24-13-5-3-2-4-10(13)19-15(23)12-9-25-16(20-12)21-14(22)11-8-17-6-7-18-11/h2-9H,1H3,(H,19,23)(H,20,21,22)
• InChI Key： YQLVJYSKHGEUEK-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2C=CC=CC=2OC)=O)N=C1NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 339.09675391g/mol
• Monoisotopic Mass: 339.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide

Recent Advances in the Study of N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS: 1396758-55-6)

The compound N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS: 1396758-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxazole-pyrazine scaffold, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. In vitro studies have demonstrated its potency against targets such as p38 MAP kinase, which plays a critical role in cytokine production and inflammatory responses. The compound's IC50 values in these assays suggest a promising therapeutic window, making it a candidate for further optimization and preclinical development. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, highlighting the importance of the oxazole and pyrazine moieties in achieving high affinity and selectivity.

Another area of interest is the compound's potential application in oncology. Preliminary data indicate that N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide may exhibit antiproliferative effects against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Researchers have observed dose-dependent inhibition of cell proliferation in models of breast and lung cancer, with minimal cytotoxicity to normal cells. These findings underscore the compound's potential as a targeted therapy for malignancies driven by kinase mutations or overexpression.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate moderate oral bioavailability and favorable metabolic stability, although further optimization may be required to improve its half-life and tissue penetration. Structural modifications, such as the introduction of solubilizing groups or the replacement of the methoxyphenyl moiety, are currently being explored to enhance its drug-like properties.

In conclusion, N-{4-(2-methoxyphenyl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS: 1396758-55-6) represents a promising scaffold for the development of novel kinase inhibitors with applications in inflammation and oncology. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its efficacy in vivo. The compound's unique structural features and biological activity make it a valuable subject for future studies in the chemical biology and medicinal chemistry communities.